Cas no 2155651-94-6 (4-methyl-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 4-methyl-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde
• CAS No: 2155651-94-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5895551
• PubChem ID: 165962715
• Update Time: 2025-10-28

4-methyl-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde
• 2155651-94-6
• EN300-1292897

• Inchi： 1S/C12H12N2O/c1-9-3-4-11(8-15)12(7-9)14-6-5-13-10(14)2/h3-8H,1-2H3
• InChI Key： GASUNXSPQMGWBQ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C)=CC=1N1C=CN=C1C

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-methyl-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde

4-Methyl-2-(2-Methyl-1H-Imidazol-1-Yl)Benzaldehyde: A Comprehensive Overview

4-Methyl-2-(2-Methyl-1H-imidazol-1-Yl)benzaldehyde, also known by its CAS number 2155651-94-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with an imidazole ring substituted with a methyl group. The imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a key feature of this molecule and contributes to its versatile chemical properties.

The synthesis of 4-Methyl-2-(2-Methyl-1H-imidazol-1-Yl)benzaldehyde typically involves multi-step organic reactions, often utilizing coupling agents or transition metal catalysts. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-imidazole bond, which is critical for the formation of this compound.

The structural uniqueness of this compound makes it an attractive candidate for various applications. In the pharmaceutical industry, derivatives of 4-Methyl-2-(2-Methyl-1H-imidazol-1-Yl)benzaldehyde have shown potential as inhibitors of certain enzymes and receptors. For example, studies have demonstrated that this compound can modulate the activity of histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. The methyl groups in the structure contribute to its lipophilicity, enhancing its ability to penetrate cellular membranes and interact with target proteins.

In addition to its pharmacological applications, 4-Methyl-2-(2-Methyl-1H-imidazol-1-Yl)benzaldehyde has also been investigated for its role in material science. Its aromatic system and heterocyclic functionality make it suitable for use in the development of advanced materials such as organic semiconductors and sensors. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electronic properties, paving the way for applications in flexible electronics and energy storage devices.

The stability and reactivity of 4-Methyl-2-(2-Methyl-1H-imidazol-1-Yl)benzaldehyde are influenced by its molecular structure. The conjugated system formed by the benzene ring and imidazole ring provides stability against oxidative degradation, while the aldehyde group introduces reactivity towards nucleophilic addition reactions. This balance between stability and reactivity makes the compound versatile in both laboratory settings and industrial applications.

In terms of safety considerations, 4-Methyl-2-(2-Methyl-1H-imidazol-1-Yl)benzaldehyde exhibits low toxicity under normal handling conditions. However, as with any chemical compound, proper handling procedures should be followed to minimize exposure risks. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE), such as gloves and goggles, when working with this compound.

The growing interest in 4-Methyl